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Compound of Interest

Compound Name: Boc-NH-PEG2-CH2COOH

Cat. No.: B1682594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N-

Boc-8-Amino-3,6-dioxaoctanoic acid (Boc-NH-PEG2-CH2COOH), a bifunctional linker

commonly employed in bioconjugation, proteomics, and drug delivery systems such as the

development of Proteolysis Targeting Chimeras (PROTACs). Understanding the solubility of

this reagent is critical for its effective handling, reaction setup, purification, and formulation.

Introduction to Boc-NH-PEG2-CH2COOH
Boc-NH-PEG2-CH2COOH is a heterobifunctional molecule featuring a tert-butyloxycarbonyl

(Boc) protected amine and a terminal carboxylic acid, separated by a two-unit polyethylene

glycol (PEG) spacer. This structure imparts an amphiphilic character, with the hydrophobic Boc

group and the hydrophilic PEG chain and carboxylic acid influencing its solubility in various

media. The hydrophilic PEG linker is known to enhance solubility in aqueous solutions and

other biological applications.[1][2]
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Property Value Reference

CAS Number 108466-89-3 [1]

Molecular Formula C₁₁H₂₁NO₆ [2]

Molecular Weight 263.29 g/mol [3]

Appearance
Colorless to light yellow liquid

or solid
[3]

Topological Polar Surface Area

(TPSA)
94.1 Å² [4]

Hydrogen Bond Donors 2 [4]

Hydrogen Bond Acceptors 6 [4]

Inferred Solubility Profile
While extensive quantitative solubility data for Boc-NH-PEG2-CH2COOH is not widely

published, a qualitative and inferred solubility profile can be constructed based on its structural

components and data from suppliers and analogous compounds. The presence of the polar

carboxylic acid and the PEG chain suggests good solubility in polar solvents, while the

hydrophobic Boc group may enhance solubility in less polar organic solvents.
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Solvent Solvent Type Expected Solubility Rationale / Notes

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic

Highly Soluble (≥ 100

mg/mL)

Supplier data

indicates high

solubility.[5]

Dimethylformamide

(DMF)
Polar Aprotic Soluble

Boc-protected amino

acids and PEGs

generally show good

solubility in DMF.[6][7]

Dichloromethane

(DCM)
Chlorinated Soluble

Boc-protected amino

acids and PEGs are

typically soluble in

DCM.[6][7]

Methanol (MeOH) Polar Protic Soluble

The polar nature of

methanol should

effectively solvate the

molecule.

Ethanol (EtOH) Polar Protic Soluble

Similar to methanol,

ethanol is expected to

be a good solvent.

Acetonitrile (ACN) Polar Aprotic Soluble

Expected to be a

suitable solvent based

on its polarity.

Water Polar Protic Soluble

The hydrophilic PEG

chain and carboxylic

acid enhance

aqueous solubility.[1]

[2]

Ethyl Acetate (EtOAc) Moderately Polar Moderately Soluble

The Boc group may

contribute to solubility,

but the polar groups

might limit it.
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Toluene Non-polar
Sparingly Soluble to

Insoluble

PEGs generally have

lower solubility in

toluene.[6][7]

Hexanes/Heptane Non-polar Insoluble

The high polarity of

the molecule makes it

unlikely to dissolve in

non-polar alkanes.

Diethyl Ether Non-polar
Sparingly Soluble to

Insoluble

PEGs are generally

not soluble in ether.[6]

[7]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The "shake-flask" method is a widely accepted and reliable technique for determining the

thermodynamic solubility of a compound.[8][9][10] The following protocol provides a detailed

methodology for determining the solubility of Boc-NH-PEG2-CH2COOH in various solvents.

Materials and Equipment:

Boc-NH-PEG2-CH2COOH

Selected solvents (HPLC grade)

Analytical balance

Vials with screw caps (e.g., 2 mL glass vials)

Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Centrifuge

Syringes and syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or ELSD)

Volumetric flasks and pipettes for standard preparation

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Boc-NH-PEG2-CH2COOH (e.g., 5-10 mg) to a vial containing a

known volume (e.g., 1 mL) of the chosen solvent. The presence of undissolved solid is

crucial to ensure saturation.

Prepare a separate vial for each solvent to be tested.

Tightly cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker within a constant temperature incubator (e.g., 25 °C).

Shake the vials for a sufficient period to allow the system to reach equilibrium (typically 24-

48 hours). A preliminary time-course experiment can determine the optimal equilibration

time.

Phase Separation:

After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a

high speed (e.g., 10,000 rpm for 10 minutes).

Sample Collection and Preparation:

Carefully withdraw a known volume of the supernatant using a syringe.

Attach a 0.22 µm syringe filter to the syringe and filter the supernatant into a clean vial.

This step is critical to remove any remaining solid particles.
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Dilute the filtered, saturated solution with a suitable solvent (usually the mobile phase of

the HPLC method) to a concentration within the range of the calibration curve.

Quantification by HPLC:

Prepare a series of standard solutions of Boc-NH-PEG2-CH2COOH of known

concentrations.

Analyze the standard solutions by HPLC to generate a calibration curve.

Analyze the diluted sample of the saturated solution by HPLC.

Determine the concentration of the diluted sample from the calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1682594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Equilibration

3. Phase Separation

4. Sample Preparation

5. Quantification

6. Calculation

Add excess Boc-NH-PEG2-CH2COOH
to a known volume of solvent

Shake at constant temperature
(e.g., 24-48 hours)

Centrifuge to pellet
excess solid

Filter supernatant
(0.22 µm filter)

Dilute filtered solution

Analyze by HPLC

Determine concentration
from calibration curve

Calculate solubility
(mg/mL or mol/L)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1682594?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for determining the solubility of Boc-NH-PEG2-CH2COOH using the shake-

flask method.

Logical Pathway for Solubility Prediction
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Solvent Properties
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Caption: Factors influencing the predicted solubility of Boc-NH-PEG2-CH2COOH in different

solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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